3-methyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-methyl-8-(2,3,4-trimethoxyphenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C17H23N3O7S/c1-19-15(21)17(18-16(19)22)7-9-20(10-8-17)28(23,24)12-6-5-11(25-2)13(26-3)14(12)27-4/h5-6H,7-10H2,1-4H3,(H,18,22)
• InChI Key: WJBHXNZNIXUXKT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=C(C(=C(C=C3)OC)OC)OC)NC1=O
• Molecular Formula: C17H23N3O7S
• Molecular Weight: 413.4 g/mol
• CAS No.: 1021264-97-0

Description

3-Methyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a structurally complex spirocyclic compound characterized by a 1,3,8-triazaspiro[4.5]decane-2,4-dione core. Key features include:

• 3-Methyl substituent: This group may influence steric interactions and metabolic stability compared to unmethylated analogs .
• 2,3,4-Trimethoxybenzenesulfonyl moiety: The electron-rich sulfonyl group with methoxy substitutions likely enhances solubility and modulates receptor affinity, as seen in related sulfonamide derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional distinctions between the target compound and analogs:

Compound Name / Substituents	Key Structural Features	Biological Activity / Applications	Synthesis Yield (if reported)	References
Target: 3-Methyl-8-(2,3,4-trimethoxybenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione	- 3-Methyl group - 2,3,4-Trimethoxybenzenesulfonyl substituent	Hypothesized PHD inhibition or receptor modulation (based on analogs)	N/A
8-Benzyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	- Benzyl group at position 8	Intermediate for myelostimulatory derivatives; no direct activity reported	Quantitative (HCl salt)
8-(3-Chloro-5-(4-(1-methyl-1H-pyrazol-4-yl)phenyl)pyridin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione	- Chloropyridinyl and methylpyrazole substituents	Potential kinase or receptor modulator (synthesis focus; activity not specified)	58% (final step)
7,7,9,9-Tetramethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	- Methyl groups at positions 7 and 9	Structural rigidity for PHD2 inhibition; IC₅₀ values in µM range (exact data pending)	N/A
8-Phenethyl-3-[[4-(4-fluorophenyl)piperazino]methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione	- Phenethyl and fluorophenylpiperazino groups	Hypothesized CNS activity (e.g., serotonin/dopamine receptor modulation)	N/A
8-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione	- Chloro-trifluoromethylpyridinyl group	Enhanced metabolic stability due to CF₃ group; potential enzyme inhibition	N/A

Key Comparative Insights:

Substituent Effects on Bioactivity: The 2,3,4-trimethoxybenzenesulfonyl group in the target compound may improve solubility and target engagement compared to simpler alkyl/aryl substituents (e.g., benzyl in ). Sulfonamide derivatives are known for their role in enzyme inhibition, as seen in SCH23390 (D₁ receptor antagonist) .

Synthetic Accessibility :

• Microwave-assisted Suzuki coupling (e.g., ) and reductive amination () are common strategies for spirocyclic derivatives. The target compound’s sulfonylation step may parallel methods in , though yields could vary due to steric hindrance from the trimethoxy group.

Pharmacological Potential: Compounds with methyl or tetramethyl substitutions (e.g., ) show enhanced spirocyclic rigidity, critical for PHD2 inhibition . The target’s 3-methyl group may similarly stabilize bioactive conformations. Bulkier substituents (e.g., phenethyl-piperazino in ) may limit blood-brain barrier penetration, whereas the target’s sulfonyl group could favor peripheral activity.

Physical Properties :

• Melting points for analogs range from 282–284°C (8-(2-ethoxyethyl) derivative ) to lower values for less polar compounds. The target’s sulfonyl group may increase polarity, affecting crystallinity and formulation.